3-Tert-butyl-2-methoxybenzoic acid

• CAS No.: 60772-81-8
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 3-tert-butyl-2-methoxybenzoic acid
• InChI: InChI=1S/C12H16O3/c1-12(2,3)9-7-5-6-8(11(13)14)10(9)15-4/h5-7H,1-4H3,(H,13,14)
• InChI Key: OYIWOKUBVZPUOS-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=CC(=C1OC)C(=O)O

Description

3-Tert-butyl-2-methoxybenzoic acid is a substituted benzoic acid derivative characterized by a tert-butyl group at the 3-position and a methoxy group at the 2-position of the aromatic ring. Its molecular formula is C₁₂H₁₆O₃, with a molecular weight of 208.25 g/mol. The tert-butyl group imparts significant steric bulk and lipophilicity, while the methoxy group contributes electron-donating effects, influencing the compound’s acidity and reactivity. This structural combination is often exploited in pharmaceutical and agrochemical research to enhance metabolic stability and bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Physicochemical Properties

The table below compares 3-tert-butyl-2-methoxybenzoic acid with key analogs, highlighting substituent-driven differences in molecular weight, solubility, and acidity:

Compound Name	Molecular Weight (g/mol)	Substituents	Solubility (Water)	Estimated pKa	Key Applications
3-Tert-butyl-2-methoxybenzoic acid	208.25	3-tert-butyl, 2-methoxy	Low	~4.5	Drug intermediates, Agrochemicals
5-((tert-Butoxycarbonyl)amino)-2-methoxybenzoic acid	267.28	5-Boc-amino, 2-methoxy	Moderate (DMSO)	~3.8	Peptide synthesis, PROTACs
3-Hydroxy-2-methylbenzoic acid	168.15	3-hydroxy, 2-methyl	High	~2.9	Organic synthesis, Metal chelation
3-Hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid	212.20	3-hydroxy, 2-methoxy, 6-(methoxymethyl)	Low	~3.2	Specialty intermediates

Key Observations:

• Acidity : The methoxy group in 3-tert-butyl-2-methoxybenzoic acid raises the pKa (~4.5) compared to unsubstituted benzoic acid (pKa ~4.2), due to its electron-donating nature. In contrast, 3-hydroxy-2-methylbenzoic acid has a much lower pKa (~2.9) because the hydroxyl group is electron-withdrawing .
• Solubility : Bulky substituents like tert-butyl reduce water solubility, whereas polar groups (e.g., hydroxyl in 3-hydroxy-2-methylbenzoic acid) enhance it .
• Applications: The Boc-protected amino analog () is used in peptide synthesis, while the tert-butyl-methoxy combination in the target compound is favored for drug candidates requiring prolonged half-lives .

Stability and Industrial Relevance

• Thermal Stability : The tert-butyl group in 3-tert-butyl-2-methoxybenzoic acid enhances thermal stability compared to methyl or hydroxy analogs, making it suitable for high-temperature reactions .
• Metabolic Stability : In drug design, the tert-butyl group reduces cytochrome P450-mediated metabolism, a critical advantage over compounds like 3-hydroxy-2-methylbenzoic acid .

Research Findings and Gaps

• Pharmacokinetics : The compound’s logP (estimated ~3.1) indicates moderate lipophilicity, ideal for blood-brain barrier penetration in CNS drugs .
• Toxicity: No significant toxicity data exists, but tert-butyl-containing analogs generally show low acute toxicity in rodent models .